2-[(3-ethyl-4-methyl-1H-pyrazol-5-yl)carbonyl]-7-(2-methoxyethyl)-2,7-diazaspiro[4.5]decan-6-one
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Overview
Description
Synthesis Analysis
Synthesis of diazaspirodecanone derivatives often involves multistep reactions that include cycloaddition, functional group transformations, and ring-closure strategies. For example, the synthesis of related compounds like 1,2-diazaspiro[4.4]nona-2,8-diene-6-one derivatives via cycloaddition of nitrilimides to furanone derivatives showcases the complexity of creating spirocyclic frameworks (Farag et al., 2008). These methodologies highlight the challenges in synthesizing structurally complex spiro compounds, including the specific compound of interest.
Molecular Structure Analysis
The molecular structure of spiro compounds like the one is characterized by their spirocyclic nature, where two cyclic systems are joined at a single atom. X-ray crystallography provides insights into the spatial arrangement of atoms within these molecules, revealing details about bond lengths, angles, and conformations critical for understanding their chemical behavior and interaction with biological targets. For instance, analysis of similar compounds has shown how substituent groups and the spiro linkage influence the overall molecular geometry and electronic distribution (Jiang et al., 2012).
properties
IUPAC Name |
2-(5-ethyl-4-methyl-1H-pyrazole-3-carbonyl)-7-(2-methoxyethyl)-2,7-diazaspiro[4.5]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O3/c1-4-14-13(2)15(20-19-14)16(23)22-9-7-18(12-22)6-5-8-21(17(18)24)10-11-25-3/h4-12H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUBSWIPYIXRUBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NN1)C(=O)N2CCC3(C2)CCCN(C3=O)CCOC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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